Alirocumab
Alirocumab
Alirocumab is a human monoclonal IgG1 antibody, which binds to proprotein convertase subtilisin kexin type 9 (PCSK9) and inhibits circulating PCSK9 from binding to the low density lipoprotein (LDL) receptor (LDLR), preventing PCSK9-mediated LDLR degradation and permitting LDLR to recycle back to the liver cell surface.
Brand Name:
Vulcanchem
CAS No.:
1245916-14-6
VCID:
VC0179492
InChI:
InChI=1S/C3H9O6P.2Na/c4-1-3(5)2-9-10(6,7)8;;/h3-5H,1-2H2,(H2,6,7,8);;
SMILES:
C(C(COP(=O)(O)O)O)O.[Na].[Na]
Molecular Formula:
C6472H9996N1736O2032S42
Molecular Weight:
146000
Alirocumab
CAS No.: 1245916-14-6
Cat. No.: VC0179492
Molecular Formula: C6472H9996N1736O2032S42
Molecular Weight: 146000
* For research use only. Not for human or veterinary use.
Specification
| Description | Alirocumab is a human monoclonal IgG1 antibody, which binds to proprotein convertase subtilisin kexin type 9 (PCSK9) and inhibits circulating PCSK9 from binding to the low density lipoprotein (LDL) receptor (LDLR), preventing PCSK9-mediated LDLR degradation and permitting LDLR to recycle back to the liver cell surface. |
|---|---|
| CAS No. | 1245916-14-6 |
| Molecular Formula | C6472H9996N1736O2032S42 |
| Molecular Weight | 146000 |
| Standard InChI | InChI=1S/C3H9O6P.2Na/c4-1-3(5)2-9-10(6,7)8;;/h3-5H,1-2H2,(H2,6,7,8);; |
| SMILES | C(C(COP(=O)(O)O)O)O.[Na].[Na] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator